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Compound of Interest

Compound Name: 4-lodobenzyl alcohol

Cat. No.: B097238

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-iodobenzyl alcohol
(CAS No: 18282-51-4), a compound frequently utilized in chemical synthesis and drug
development. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment and minimizing potential exposure risks.

Hazard Identification and Classification

4-lodobenzyl alcohol is classified as a hazardous substance. The primary routes of exposure
are inhalation, ingestion, and skin or eye contact. Based on available safety data sheets, the
compound presents the following hazards:

Acute Toxicity (Oral): Harmful if swallowed.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2][3]

The signal word for this chemical is Warning.[1][2][4][5]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 4-iodobenzyl alcohol is presented
in Table 1. This information is essential for proper storage and handling.

Property Value Reference
Molecular Formula C7H7IO [1][6]
Molecular Weight 234.03 g/mol [31[41[6]

White to pale cream solid
Appearance [11[21[7]
(crystals or powder)

Melting Point 72-77 °C (lit.) 4151071181191
Boiling Point No information available [1]

Flash Point No information available [1]

Solubility Sparingly soluble in water [10]

Odor No information available [1][2]

Exposure Controls and Personal Protection

To minimize exposure to 4-iodobenzyl alcohol, the following engineering controls and
personal protective equipment (PPE) are mandatory.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1][2]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][11]

Personal Protective Equipment (PPE)
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PPE Type Specification Reference
Chemical safety goggles or
Eye/Face Protection face shield (European [1][12]

Standard EN 166).

Hand Protection

Protective gloves (e.g., nitrile
rubber).

[1]141(5]

Skin and Body Protection

Long-sleeved laboratory coat.

[1]

Respiratory Protection

For large-scale operations or in
case of emergency, use a
NIOSH/MSHA or European
Standard EN 136 approved
respirator. Under normal
laboratory use with adequate
ventilation, respiratory
protection may not be

required.

[1]

Safe Handling and Storage

Proper handling and storage procedures are critical to preventing accidents and maintaining

the integrity of the compound.

Handling

e Avoid contact with skin, eyes, and clothing.[2]

Storage

Avoid dust formation.[2]

Do not ingest or inhale dust.[2]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.
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+ Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

e Protect from light, as the material is light-sensitive.[2]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2]

First Aid Measures

In the event of exposure to 4-iodobenzyl alcohol, immediate first aid is crucial. The following
diagram outlines the appropriate response for different routes of exposure.

Route of Exposure First Aid Action

If inhaled Move to fresh air.

If not breathing, give artificial respiration.

Inhalation

If on skin

Wash off immediately with plenty of soap and water for at least 15 minutes.

Skin Contact Remove contaminated clothing. Viedical Attegrtion

Get medical advice/attention
if symptoms persist or occur.

Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.
Remove contact lenses, if present.

If swallowed > Rinse mouth with water.
Do NOT induce vomiting.

Eye Contact

Click to download full resolution via product page

First aid procedures for 4-iodobenzyl alcohol exposure.

Accidental Release Measures
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In the case of a spill, immediate and appropriate action must be taken to contain and clean up
the material safely.

Personal Precautions

o Ensure adequate ventilation.
o Use personal protective equipment as required.[2]

e Avoid dust formation.[2]

Environmental Precautions

¢ Prevent the substance from entering drains or the environment.

Methods for Containment and Clean-up

The following flowchart details the steps for handling a spill of 4-iodobenzyl alcohol.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19278~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2020:17:26~~4-Iodobenzyl%20alcohol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19278~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2020:17:26~~4-Iodobenzyl%20alcohol~~
https://www.benchchem.com/product/b097238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Evacuate non-essential personnel)

'

[Ensure adequate ventilation]

'

Wear appropriate PPE
(gloves, goggles, lab coat, respirator if necessary)

i

Contain the spill
(e.g., with absorbent material)

into a suitable, labeled container for disposal

'

(Clean the spill area thoroughly]

'

Dispose of waste in accordance with
local, state, and federal regulations

( Sweep up and shovel the solid material ]
[

Spill Cleaned Up

Click to download full resolution via product page

Flowchart for handling a 4-iodobenzyl alcohol spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[2]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide, carbon dioxide, and hydrogen iodide.[1][2]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[2]

Toxicological Information

While specific quantitative toxicity data such as LD50 (median lethal dose) is not readily
available in the provided search results, the classification "Harmful if swallowed" indicates a
significant hazard upon ingestion.[1][2] The substance is also known to cause skin, eye, and
respiratory irritation.[1][2][3]

Experimental Protocols for Safety Data
Determination

For a comprehensive understanding of a chemical's hazard profile, experimental determination
of toxicological and physical hazard data is essential. While specific protocols for 4-iodobenzyl
alcohol were not found, standardized OECD (Organisation for Economic Co-operation and
Development) guidelines are typically followed.

Acute Oral Toxicity (OECD TG 423)

This method involves the administration of the test substance to fasted animals in a stepwise
procedure. The starting dose is selected from one of four fixed levels. The outcome of the test
is the observation of either mortality or evident toxicity at one of the dose levels, which then
allows for classification of the substance.

Flash Point Determination (e.g., ASTM D93, Pensky-
Martens Closed Cup Tester)
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The flash point is determined by heating the sample in a closed cup and introducing an ignition
source at regular temperature intervals. The lowest temperature at which the vapors of the
substance ignite is recorded as the flash point. For solids, a solvent is typically used to create a
solution for testing.

Disposal Considerations

Dispose of 4-iodobenzyl alcohol and its containers in accordance with all applicable local,
state, and federal regulations.[2] Do not allow the material to be released into the environment.

[2]

Disclaimer: This document is intended as a guide and is not a substitute for a formal safety
data sheet (SDS). Always refer to the most current SDS for 4-iodobenzyl alcohol before use.
All laboratory personnel should be trained in the proper handling of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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